(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: 1-phenyl-3-[(E)-(2-prop-2-ynoxyphenyl)methylideneamino]urea
• InChI: InChI=1S/C17H15N3O2/c1-2-12-22-16-11-7-6-8-14(16)13-18-20-17(21)19-15-9-4-3-5-10-15/h1,3-11,13H,12H2,(H2,19,20,21)/b18-13+
• InChI Key: SEPDAYCKVUSBBO-QGOAFFKASA-N
• Isomeric SMILES: C#CCOC1=CC=CC=C1/C=N/NC(=O)NC2=CC=CC=C2
• SMILES: C#CCOC1=CC=CC=C1C=NNC(=O)NC2=CC=CC=C2

Description

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide, also known as PP2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PP2 belongs to the family of tyrosine kinase inhibitors, which are molecules that inhibit the activity of enzymes called tyrosine kinases. Tyrosine kinases play a crucial role in cell signaling, and their dysregulation is associated with various diseases, including cancer.

Mechanism of Action

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide inhibits the activity of tyrosine kinases by binding to the ATP-binding site of the enzyme. This binding prevents the enzyme from phosphorylating its substrate, thereby inhibiting the downstream signaling cascade. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been shown to be a selective inhibitor of Src family kinases, which are involved in various cellular processes such as cell adhesion, migration, and proliferation.
Biochemical and Physiological Effects:
(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been shown to have various biochemical and physiological effects. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been shown to inhibit the migration and invasion of cancer cells, thereby reducing the metastatic potential of cancer cells. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been shown to reduce inflammation by inhibiting the activity of tyrosine kinases involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has several advantages for lab experiments. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide is a selective inhibitor of Src family kinases, which allows for the study of the specific role of these enzymes in cellular processes. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide is also a reversible inhibitor, which allows for the study of the transient effects of tyrosine kinase inhibition. However, (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has several limitations for lab experiments. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has poor solubility in aqueous solutions, which can limit its use in certain assays. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide can also have off-target effects on other enzymes, which can complicate the interpretation of experimental results.

Future Directions

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has several potential future directions for scientific research. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide can be used to study the role of tyrosine kinases in various diseases, including cancer, inflammation, and neurodegenerative diseases. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide can also be used to develop new tyrosine kinase inhibitors with improved selectivity and potency. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide can also be used to develop new drug delivery systems to improve the solubility and bioavailability of tyrosine kinase inhibitors. Overall, (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has significant potential for scientific research and drug development.

Synthesis Methods

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide can be synthesized through a multistep process involving the reaction of various reagents. The synthesis of (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide involves the reaction of N-phenylhydrazinecarboxamide with 2-(prop-2-yn-1-yloxy)benzaldehyde in the presence of a base such as sodium methoxide. The product is then treated with a reducing agent such as sodium borohydride to yield (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide.

Scientific Research Applications

(E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been shown to inhibit the activity of tyrosine kinases such as Src, FAK, and Abl, which are involved in various cellular processes such as cell proliferation, differentiation, and migration. (E)-N-phenyl-2-(2-(prop-2-yn-1-yloxy)benzylidene)hydrazinecarboxamide has been used to study the role of tyrosine kinases in cancer, inflammation, and other diseases.